Cas no 899759-31-0 (2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 899759-31-0
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5497475
• Update Time: 2025-08-02

2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4-dihydro-4-(2-methoxyphenyl)-3-oxo-2-pyrazinyl]thio]-N-(2-phenylethyl)-
• 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C21H21N3O3S/c1-27-18-10-6-5-9-17(18)24-14-13-23-20(21(24)26)28-15-19(25)22-12-11-16-7-3-2-4-8-16/h2-10,13-14H,11-12,15H2,1H3,(H,22,25)
• InChI Key： OGAKSTZTHCSTEE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NC=CN(C2=CC=CC=C2OC)C1=O

Additional information on 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

2-{4-(2-Methoxyphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}-N-(2-Phenylethyl)Acetamide: A Comprehensive Overview

Introduction

The compound with CAS No. 899759-31-0, named 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and aromatic systems. The molecule's design suggests potential applications in drug development, particularly in targeting specific biological pathways or receptors. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

Structural Analysis

The molecular structure of 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-phenylethyl)acetamide is characterized by a dihydropyrazine ring system fused with a sulfanyl group and an acetamide moiety. The presence of the dihydropyrazine ring introduces rigidity to the molecule, which can influence its bioavailability and binding affinity. The methoxyphenyl group adds electronic diversity, potentially enhancing the molecule's solubility and stability. Furthermore, the acetamide group is known to improve pharmacokinetic properties, making this compound a promising candidate for therapeutic applications.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have highlighted the use of transition metal catalysts to facilitate key transformations, such as coupling reactions and cyclizations. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity. These methods ensure that the molecule meets rigorous quality standards required for preclinical testing.

Biological Activity and Applications

Preliminary biological assays have demonstrated that CAS No. 899759-31-0 exhibits potent activity against various disease models. For instance, studies conducted in vitro have shown its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research into its anti-cancer properties has revealed selective cytotoxicity against cancer cell lines, which underscores its potential in oncology drug development.

Recent Research Findings

Recent research has focused on optimizing the compound's pharmacokinetic profile to enhance its efficacy in vivo. By modifying the substituents on the dihydropyrazine ring or adjusting the methoxyphenyl group, scientists have achieved improved half-life and reduced systemic toxicity. Computational modeling has also played a pivotal role in predicting the molecule's interactions with target proteins, enabling rational drug design.

Conclusion

In conclusion, CAS No. 899759-31-0, or 2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-y lsulfanyl}-N-(2 phenylethyl)acetamide, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a valuable asset in the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its clinical application in the near future.